Cas no 1245646-90-5 ((R)-methyl 3-(4,6-dihydroxypyrimidin-5-yl)butanoate)

• Product Name: (R)-methyl 3-(4,6-dihydroxypyrimidin-5-yl)butanoate
• CAS No: 1245646-90-5
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 1216220
• PubChem ID: 53486746
• Update Time: 2025-04-20

(R)-methyl 3-(4,6-dihydroxypyrimidin-5-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• (R)-methyl 3-(4,6-dihydroxypyrimidin-5-yl)butanoate
• 5-Pyrimidinepropanoic acid, 1,6-dihydro-4-hydroxy-β-methyl-6-oxo-, methyl ester, (βR)-
• methyl (3R)-3-(4-hydroxy-6-oxo-1H-pyrimidin-5-yl)butanoate
• Methyl (R)-3-(4-hydroxy-6-oxo-1,6-dihydropyrimidin-5-yl)butanoate
• methyl (R)-3-(4,6-dihydroxypyrimidin-5-yl)butanoate
• 5-Pyrimidinepropanoic acid, 1,6-dihydro-4-hydroxy-beta-methyl-6-oxo-, methyl ester, (betaR)-
• DTXSID00705104
• SCHEMBL15391259
• XLADYKVTZFVWDT-RXMQYKEDSA-N
• Methyl (3R)-3-(4-hydroxy-6-oxo-1,6-dihydropyrimidin-5-yl)butanoate
• 1245646-90-5

• Inchi： 1S/C9H12N2O4/c1-5(3-6(12)15-2)7-8(13)10-4-11-9(7)14/h4-5H,3H2,1-2H3,(H2,10,11,13,14)/t5-/m1/s1
• InChI Key： XLADYKVTZFVWDT-RXMQYKEDSA-N
• SMILES： O(C)C(C[C@@H](C)C1=C(N=CNC1=O)O)=O

Computed Properties

• Exact Mass: 212.07976
• Monoisotopic Mass: 212.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 88Ų

Experimental Properties

• PSA: 92.54